N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide

• Molecular Formula: C21H15ClN2O3
• Molecular Weight: 378.8 g/mol
• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C21H15ClN2O3/c22-16-5-1-3-7-18(16)26-13-20(25)23-15-11-9-14(10-12-15)21-24-17-6-2-4-8-19(17)27-21/h1-12H,13H2,(H,23,25)
• InChI Key: TZLSWHDAXUKAPK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4Cl

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide, also known as BCA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BCA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 365.83 g/mol.

Mechanism of Action

The exact mechanism of action of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. In particular, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to inhibit the growth of certain plant species, making it a potential herbicide. However, further research is needed to fully understand the biochemical and physiological effects of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide in lab experiments is its potential as a building block for the synthesis of novel materials. In addition, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. However, one limitation of using N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide in lab experiments is the lack of understanding of its exact mechanism of action and its potential side effects.

Future Directions

There are many potential future directions for the study of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide. One area of research could focus on the development of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide-based materials with novel properties. Another area of research could focus on the development of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide-based drugs for the treatment of chronic pain and inflammation. In addition, further research is needed to fully understand the mechanism of action and potential side effects of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide.

Synthesis Methods

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-chlorophenoxyacetic acid with 2-chlorophenol, followed by the reaction of the resulting product with 2-amino-5-nitrobenzoxazole. The final step involves the reduction of the nitro group to an amino group, resulting in the formation of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide.

Scientific Research Applications

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. In agriculture, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been studied for its potential use as a herbicide due to its ability to inhibit plant growth. In material science, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-chlorophenoxy)acetamide has been studied for its potential use as a building block in the synthesis of novel materials.